2-chloro-N-{4-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}benzamide

• IUPAC Name: 2-chloro-N-[4-(2-ethylpiperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H23ClN2O2/c1-2-17-7-5-6-14-24(17)21(26)15-10-12-16(13-11-15)23-20(25)18-8-3-4-9-19(18)22/h3-4,8-13,17H,2,5-7,14H2,1H3,(H,23,25)
• InChI Key: RSEXTVRYNKLARL-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H23ClN2O2
• Molecular Weight: 370.9 g/mol

Description

2-chloro-N-{4-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as CEP-1347 and is a potent inhibitor of c-Jun N-terminal kinase (JNK).

Mechanism of Action

The mechanism of action of 2-chloro-N-{4-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}benzamide involves the inhibition of JNK. JNK is a member of the mitogen-activated protein kinase (MAPK) family, which is involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. JNK is activated in response to various stress stimuli such as UV radiation, oxidative stress, and cytokines. Activation of JNK leads to the phosphorylation of various downstream targets, which can lead to cell death and inflammation. Inhibition of JNK by 2-chloro-N-{4-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}benzamide can prevent the phosphorylation of these downstream targets and prevent cell death and inflammation.
Biochemical and Physiological Effects:
2-chloro-N-{4-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}benzamide has been shown to have various biochemical and physiological effects. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and stroke. It has also been shown to have anti-inflammatory effects in animal models of arthritis and colitis. In addition, it has been studied for its potential applications in cancer therapy, as JNK is involved in the regulation of cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

2-chloro-N-{4-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}benzamide has several advantages and limitations for lab experiments. One advantage is its potency as a JNK inhibitor, which makes it a useful tool for studying the role of JNK in various cellular processes. Another advantage is its ability to cross the blood-brain barrier, which makes it useful for studying the effects of JNK inhibition in the brain. One limitation is its potential toxicity, as JNK is involved in various cellular processes and inhibition of JNK can have unintended consequences. Another limitation is its relatively high cost, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-chloro-N-{4-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}benzamide. One direction is the further study of its neuroprotective effects in animal models of neurodegenerative diseases. Another direction is the study of its potential applications in cancer therapy, as JNK is involved in the regulation of cell proliferation and apoptosis. In addition, the development of more selective JNK inhibitors could lead to the identification of more specific roles for JNK in various cellular processes.

Scientific Research Applications

2-chloro-N-{4-[(2-ethyl-1-piperidinyl)carbonyl]phenyl}benzamide has been extensively studied for its potential applications in various fields. It has been found to be a potent inhibitor of JNK, which is a key mediator of cell death and inflammation. This compound has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and stroke. It has also been studied for its potential applications in cancer therapy, as JNK is involved in the regulation of cell proliferation and apoptosis.